Cas no 860033-98-3 (5-Methoxy-2-nitrophenylboronic acid)

• Product Name: 5-Methoxy-2-nitrophenylboronic acid
• CAS No: 860033-98-3
• MF: C₇H₈BNO₅
• MW: 196.953122138977
• MDL: MFCD22570816
• CID: 1843885
• PubChem ID: 86061415
• Update Time: 2025-06-10

5-Methoxy-2-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (5-methoxy-2-nitrophenyl)-
• 5-Methoxy-2-nitrophenylboronic acid
• (5-Methoxy-2-nitrophenyl)boronic acid
• 860033-98-3
• EN300-2844392
• B-(5-Methoxy-2-nitrophenyl)boronic acid
• starbld0018581
• DB-415693

• MDL： MFCD22570816
• Inchi： 1S/C7H8BNO5/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4,10-11H,1H3
• InChI Key： FEKZDSKDGQNCNX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(B(O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.0495525g/mol
• Monoisotopic Mass: 197.0495525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-Methoxy-2-nitrophenylboronic acid

Comprehensive Guide to 5-Methoxy-2-nitrophenylboronic acid (CAS No. 860033-98-3): Properties, Applications, and Industry Insights

5-Methoxy-2-nitrophenylboronic acid (CAS No. 860033-98-3) is a specialized boronic acid derivative widely recognized for its role in organic synthesis and pharmaceutical research. This compound belongs to the arylboronic acid family, characterized by its unique methoxy and nitro functional groups, which enhance its reactivity in cross-coupling reactions. Researchers and industries value this chemical for its versatility in constructing complex molecular architectures, particularly in Suzuki-Miyaura coupling, a cornerstone of modern drug discovery.

In recent years, the demand for 5-Methoxy-2-nitrophenylboronic acid has surged due to its applications in bioconjugation and material science. A trending topic in 2024 is its potential use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with frequent search queries like "boronic acid in drug development" or "nitrophenylboronic acid applications", reflecting growing interest in precision medicine tools.

The compound's physicochemical properties further underscore its utility. With a molecular formula of C₇H₈BNO₄ and a molar mass of 181.96 g/mol, it exhibits optimal solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its boronic acid moiety enables reversible interactions with diols, making it valuable for sensor development—a hot topic in environmental monitoring and glucose detection technologies.

From a synthetic chemistry perspective, CAS 860033-98-3 serves as a critical building block for heterocyclic compounds. Industry reports highlight its use in creating fluorescent dyes and OLED materials, addressing the booming demand for advanced display technologies. Searches for "boronic acid in electronics" have increased by 40% year-over-year, signaling cross-disciplinary relevance.

Quality control of 5-Methoxy-2-nitrophenylboronic acid involves rigorous HPLC analysis and NMR spectroscopy to ensure ≥98% purity, a common requirement for pharmaceutical intermediates. Storage recommendations typically suggest 2-8°C under inert atmosphere to preserve its hydrolytic stability, a frequently asked question among laboratory users.

Environmental and safety considerations for this compound follow standard laboratory handling protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (personal protective equipment) including gloves and goggles is advised during manipulation. This aligns with increasing Google searches for "safe handling of boronic acids" among chemistry professionals.

The global market for nitrophenylboronic acid derivatives is projected to grow at 6.2% CAGR through 2028, driven by expanding biopharmaceutical R&D in Asia-Pacific regions. Patent analysis reveals over 120 applications referencing CAS 860033-98-3 since 2020, particularly in kinase inhibitor development—a dominant theme in cancer therapeutics research.

Emerging applications in click chemistry and bioorthogonal reactions further position this compound as a future-facing material. Recent studies demonstrate its efficacy in metal-free catalysis, responding to the industry's shift toward sustainable synthetic methodologies. This correlates with rising searches for "green chemistry boronic acids" across academic databases.

For researchers sourcing 5-Methoxy-2-nitrophenylboronic acid, key suppliers provide customized batch certificates with detailed spectroscopic data. The compound typically ships as a yellow crystalline powder, with purity grades ranging from 95% to 99.5% for different application tiers. These specifications frequently appear in RFQ (request for quotation) documents from contract research organizations.

In analytical chemistry, derivatives of CAS 860033-98-3 show promise in HPLC chiral stationary phases, addressing the pharmaceutical industry's need for enantioselective separations. This niche application has generated discussion in recent ACS (American Chemical Society) symposiums, with related publications receiving high Altmetric attention scores.

Technical innovations continue to expand the utility of this boronic acid derivative. A 2023 Nature Communications paper highlighted its incorporation into covalent organic frameworks (COFs) for gas storage—an area gaining traction in energy storage research. Such developments explain the compound's appearance in grant proposals for renewable energy projects.

From a regulatory standpoint, 5-Methoxy-2-nitrophenylboronic acid complies with REACH and FDA GMP guidelines when used in pharmaceutical applications. Its EC Number and proper transport classification are commonly requested by procurement specialists, as evidenced by supplier inquiry logs.

Looking ahead, the intersection of computational chemistry and experimental studies may unlock new applications for this versatile compound. Machine learning models predicting boronic acid reactivity increasingly reference 860033-98-3 as a benchmark structure, indicating its enduring importance in chemical innovation.